Cas no 455949-41-4 ((1S,2S,5R)-8-Azabicyclo[3.2.1]octane-2alpha,3alpha-diol)
455949-41-4 structure
Product Name:(1S,2S,5R)-8-Azabicyclo[3.2.1]octane-2alpha,3alpha-diol
CAS No:455949-41-4
MF:C7H13NO2
MW:143.183622121811
CID:6610497
PubChem ID:55299851
Update Time:2024-03-01
(1S,2S,5R)-8-Azabicyclo[3.2.1]octane-2alpha,3alpha-diol Chemical and Physical Properties
Names and Identifiers
-
- AKOS006378808
- EN300-7543595
- 455949-41-4
- rac-(1R,2R,3S,5S)-8-azabicyclo[3.2.1]octane-2,3-diol
- (1S,2S,5R)-8-Azabicyclo[3.2.1]octane-2alpha,3alpha-diol
-
- Inchi: 1S/C7H13NO2/c9-6-3-4-1-2-5(8-4)7(6)10/h4-10H,1-3H2/t4-,5+,6-,7+/m1/s1
- InChI Key: OEDAMXNBLKMAAL-UCROKIRRSA-N
- SMILES: O[C@@H]1[C@@H](C[C@H]2CC[C@@H]1N2)O
Computed Properties
- Exact Mass: 143.094628657g/mol
- Monoisotopic Mass: 143.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 52.5Ų
(1S,2S,5R)-8-Azabicyclo[3.2.1]octane-2alpha,3alpha-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7543595-0.05g |
rac-(1R,2R,3S,5S)-8-azabicyclo[3.2.1]octane-2,3-diol |
455949-41-4 | 95% | 0.05g |
$1140.0 | 2024-05-23 | |
| Enamine | EN300-7543595-0.1g |
rac-(1R,2R,3S,5S)-8-azabicyclo[3.2.1]octane-2,3-diol |
455949-41-4 | 95% | 0.1g |
$1195.0 | 2024-05-23 | |
| Enamine | EN300-7543595-0.25g |
rac-(1R,2R,3S,5S)-8-azabicyclo[3.2.1]octane-2,3-diol |
455949-41-4 | 95% | 0.25g |
$1249.0 | 2024-05-23 | |
| Enamine | EN300-7543595-0.5g |
rac-(1R,2R,3S,5S)-8-azabicyclo[3.2.1]octane-2,3-diol |
455949-41-4 | 95% | 0.5g |
$1302.0 | 2024-05-23 | |
| Enamine | EN300-7543595-1.0g |
rac-(1R,2R,3S,5S)-8-azabicyclo[3.2.1]octane-2,3-diol |
455949-41-4 | 95% | 1.0g |
$1357.0 | 2024-05-23 | |
| Enamine | EN300-7543595-2.5g |
rac-(1R,2R,3S,5S)-8-azabicyclo[3.2.1]octane-2,3-diol |
455949-41-4 | 95% | 2.5g |
$2660.0 | 2024-05-23 | |
| Enamine | EN300-7543595-5.0g |
rac-(1R,2R,3S,5S)-8-azabicyclo[3.2.1]octane-2,3-diol |
455949-41-4 | 95% | 5.0g |
$3935.0 | 2024-05-23 | |
| Enamine | EN300-7543595-10.0g |
rac-(1R,2R,3S,5S)-8-azabicyclo[3.2.1]octane-2,3-diol |
455949-41-4 | 95% | 10.0g |
$5837.0 | 2024-05-23 |
(1S,2S,5R)-8-Azabicyclo[3.2.1]octane-2alpha,3alpha-diol Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
455949-41-4 ((1S,2S,5R)-8-Azabicyclo[3.2.1]octane-2alpha,3alpha-diol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk